Cas no 2742652-52-2 (2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide)

• Product Name: 2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide
• CAS No: 2742652-52-2
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5931147
• PubChem ID: 165737715
• Update Time: 2025-06-07

2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide
• EN300-36226752
• 2742652-52-2

• Inchi： 1S/C9H17N3O2/c1-11-8(13)6-12-5-3-2-4-7(10)9(12)14/h7H,2-6,10H2,1H3,(H,11,13)
• InChI Key： ZNCAXNDYLXVPPH-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCN1CC(NC)=O)N

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide

Professional Introduction to 2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide (CAS No. 2742652-52-2)

2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2742652-52-2, represents a unique structural motif that has been explored for its potential biological activities and pharmacological properties. The molecular framework of this compound incorporates an azepane ring system, which is a well-known scaffold in drug design, known for its ability to interact with biological targets in a precise manner.

The< strong>azepane ring present in 2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide is a key feature that contributes to its chemical and biological behavior. This heterocyclic structure is characterized by a seven-membered ring containing two nitrogen atoms, which provides a suitable environment for hydrogen bonding and other forms of molecular interactions. Such structural features are often exploited in the development of bioactive molecules, as they can enhance binding affinity and selectivity towards specific biological targets.

In recent years, there has been growing interest in the development of novel compounds based on the azepane scaffold due to their demonstrated efficacy in various pharmacological applications. The< strong>N-methylacetamide moiety attached to the azepane ring further enhances the compound's potential as a pharmacophore. This functional group is commonly found in many bioactive molecules and is known to contribute to their solubility, metabolic stability, and overall pharmacokinetic properties.

The synthesis of 2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide involves sophisticated organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the construction of the< strong>azepane core, which can be achieved through various cyclization reactions involving appropriately substituted precursors. Subsequent functionalization steps, such as the introduction of the amino group and the N-methylacetamide moiety, are critical and must be carried out under conditions that preserve the integrity of the ring system.

One of the most compelling aspects of 2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide is its potential as a lead compound for drug discovery. Researchers have been exploring its biological activity across multiple therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. The< strong>amino group at the 3-position of the azepane ring is particularly noteworthy, as it provides a site for further derivatization and optimization to enhance binding interactions with biological targets.

Recent studies have highlighted the< strong-pharmacological profile of this compound, demonstrating its ability to modulate various signaling pathways relevant to human health and disease. For instance, preliminary in vitro studies have suggested that 2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and pain perception. These findings have opened up new avenues for research into developing novel therapeutic agents based on this scaffold.

The< strong-synthetic accessibility of this compound has also been a subject of interest among synthetic chemists. The development of efficient synthetic routes would enable researchers to produce larger quantities of the compound for more extensive biological evaluation. Advances in synthetic methodology have made it possible to construct complex heterocyclic structures like azepane derivatives with greater ease and precision, which bodes well for future applications.

In conclusion, 2-(3-amino-2-oxoazepan-1-yl)-N-methylacetamide (CAS No. 2742652-52-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in the development of next-generation therapeutic agents.